Naphthalene-1,6-dicarbaldehyde
Overview
Description
Naphthalene-1,6-dicarbaldehyde is a chemical compound with the molecular formula C12H8O2 . It is a type of heterocyclic organic compound . It is also known as 2,6-naphthalenedicarbaldehyde .
Physical And Chemical Properties Analysis
Naphthalene-1,6-dicarbaldehyde has a molecular weight of 184.19 . It is a solid at room temperature . More specific physical and chemical properties are not provided in the search results.Scientific Research Applications
Fluorescent Detection and Sensing
Naphthalene-1,6-dicarbaldehyde derivatives have been widely used in the fluorescent detection of various biological molecules. A study highlighted the unique oxidative condensation of Naphthalene-2,3-dicarbaldehyde (NDA) with cyanide, yielding a product used for the fluorescent detection of amino acids (Mcgill et al., 2005). Additionally, naphthalene-based fluorescent probes have been developed for detecting biothiols, with significant applications in living cells and for diagnosing sepsis in patients, indicating the compound's vital role in medical diagnostics (Li et al., 2018).
Structural and Spectroscopic Analysis
Research has explored the structural properties and spectroscopic analysis of naphthalene dicarbaldehyde derivatives. Studies on the constitutional isomers of dihydroxynaphthalene carbaldehydes have shed light on resonance-assisted hydrogen bonding and its effects on electronic absorption spectra, offering insights into the molecular structure and behavior of these compounds (Houjou et al., 2009).
Supramolecular Chemistry and Material Science
Naphthalene-1,6-dicarbaldehyde derivatives have been utilized in supramolecular chemistry and material science. A comprehensive review covered the developments in the field of naphthalene diimides, exploring their applications in supramolecular chemistry, sensors, host-guest complexes, and even in medicinal applications such as DNA intercalation (Kobaisi et al., 2016).
Environmental Applications
The compound has been studied for environmental applications as well, such as understanding the leaching and biodegradation of sulfonated naphthalenes and their formaldehyde condensates from concrete superplasticizers in groundwater. This research is crucial for assessing the environmental impact and degradation behavior of these chemicals in natural water sources (Ruckstuhl et al., 2002).
Safety and Hazards
properties
IUPAC Name |
naphthalene-1,6-dicarbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8O2/c13-7-9-4-5-12-10(6-9)2-1-3-11(12)8-14/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OFMZRGPHZODFOD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2)C=O)C(=C1)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30555553 |
Source
|
| Record name | Naphthalene-1,6-dicarbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30555553 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
102877-82-7 |
Source
|
| Record name | Naphthalene-1,6-dicarbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30555553 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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